Propyl 5-[(4-cyano-2-fluorobenzoyl)amino]-2-(4-morpholinyl)benzoate

• Molecular Formula: C22H22FN3O4
• Molecular Weight: 411.4 g/mol
• IUPAC Name: propyl 5-[(4-cyano-2-fluorobenzoyl)amino]-2-morpholin-4-ylbenzoate
• InChI: InChI=1S/C22H22FN3O4/c1-2-9-30-22(28)18-13-16(4-6-20(18)26-7-10-29-11-8-26)25-21(27)17-5-3-15(14-24)12-19(17)23/h3-6,12-13H,2,7-11H2,1H3,(H,25,27)
• InChI Key: MMQCLQVQRXGMHL-UHFFFAOYSA-N
• SMILES: CCCOC(=O)C1=C(C=CC(=C1)NC(=O)C2=C(C=C(C=C2)C#N)F)N3CCOCC3

Description

Propyl 5-[(4-cyano-2-fluorobenzoyl)amino]-2-(4-morpholinyl)benzoate, also known as PF-06463922, is a novel small molecule inhibitor that targets the protein tyrosine kinase 2 (TYK2). TYK2 is a member of the Janus kinase (JAK) family of enzymes that play a crucial role in cytokine signaling pathways. PF-06463922 has shown great potential in the treatment of various autoimmune diseases and inflammatory disorders.

Mechanism of Action

Propyl 5-[(4-cyano-2-fluorobenzoyl)amino]-2-(4-morpholinyl)benzoate exerts its therapeutic effect by selectively inhibiting TYK2, which is a key mediator of cytokine signaling pathways. By blocking TYK2 activity, this compound prevents the production of pro-inflammatory cytokines such as interleukin-12 (IL-12) and interferon-gamma (IFN-γ). This leads to a reduction in inflammation and immune cell activation, which are hallmark features of autoimmune diseases and inflammatory disorders.
Biochemical and physiological effects:
This compound has been shown to have a favorable safety profile and pharmacokinetic properties in preclinical and clinical studies. The drug is well-tolerated and has a low risk of adverse effects. In terms of pharmacodynamics, this compound has been shown to reduce the levels of pro-inflammatory cytokines in the blood and tissues of patients with autoimmune diseases and inflammatory disorders.

Advantages and Limitations for Lab Experiments

Propyl 5-[(4-cyano-2-fluorobenzoyl)amino]-2-(4-morpholinyl)benzoate has several advantages for laboratory experiments, including its high selectivity for TYK2 and its ability to inhibit cytokine signaling pathways. However, the drug has some limitations, such as its high cost and the need for specialized equipment and expertise to synthesize and administer the drug.

Future Directions

There are several future directions for research on Propyl 5-[(4-cyano-2-fluorobenzoyl)amino]-2-(4-morpholinyl)benzoate. One area of interest is the development of combination therapies that target multiple cytokine pathways to achieve greater efficacy in the treatment of autoimmune diseases and inflammatory disorders. Another area of interest is the investigation of the long-term safety and efficacy of this compound in large-scale clinical trials. Additionally, further research is needed to elucidate the precise molecular mechanisms of this compound's therapeutic effect and to identify biomarkers that can predict treatment response.

Synthesis Methods

Propyl 5-[(4-cyano-2-fluorobenzoyl)amino]-2-(4-morpholinyl)benzoate is synthesized through a multi-step process that involves the reaction of several chemical reagents. The synthesis starts with the reaction of 4-cyano-2-fluorobenzoic acid with propylamine to form the corresponding amide. The amide is then coupled with 4-morpholinobenzoic acid to form the desired product, this compound.

Scientific Research Applications

Propyl 5-[(4-cyano-2-fluorobenzoyl)amino]-2-(4-morpholinyl)benzoate has been extensively studied in preclinical and clinical trials for the treatment of various autoimmune diseases and inflammatory disorders, including psoriasis, rheumatoid arthritis, inflammatory bowel disease, and multiple sclerosis. The drug has shown promising results in reducing disease activity and improving clinical outcomes in these conditions.